Cas no 1314646-14-4 (2-(2-Fluoro-4-methylphenyl)-2-methylpropanoic acid)

• Product Name: 2-(2-Fluoro-4-methylphenyl)-2-methylpropanoic acid
• CAS No: 1314646-14-4
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 5698471
• PubChem ID: 83698999
• Update Time: 2023-10-14

2-(2-Fluoro-4-methylphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1139229
• 2-(2-fluoro-4-methylphenyl)-2-methylpropanoic acid
• 2-(2-fluoro-4-methylphenyl)-2-methylpropanoicacid
• 1314646-14-4
• Benzeneacetic acid, 2-fluoro-α,α,4-trimethyl-
• 2-(2-Fluoro-4-methylphenyl)-2-methylpropanoic acid

• Inchi： 1S/C11H13FO2/c1-7-4-5-8(9(12)6-7)11(2,3)10(13)14/h4-6H,1-3H3,(H,13,14)
• InChI Key： KTIJZVKCPJEVIN-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.145±0.06 g/cm3(Predicted)
• Boiling Point: 300.8±27.0 °C(Predicted)
• pka: 4.21±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes